(Z)-8-(2-chlorobenzyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-[(2-chlorophenyl)methyl]-2-(pyridin-4-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C23H17ClN2O3/c24-19-4-2-1-3-16(19)12-26-13-18-20(28-14-26)6-5-17-22(27)21(29-23(17)18)11-15-7-9-25-10-8-15/h1-11H,12-14H2/b21-11-
• InChI Key: ZSEPCDHPVIRBNV-NHDPSOOVSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC(=CC4=CC=NC=C4)C3=O)OCN1CC5=CC=CC=C5Cl
• Isomeric SMILES: C1C2=C(C=CC3=C2O/C(=C\C4=CC=NC=C4)/C3=O)OCN1CC5=CC=CC=C5Cl
• Molecular Formula: C23H17ClN2O3
• Molecular Weight: 404.8 g/mol
• CAS No.: 929844-84-8

Description

(Z)-8-(2-chlorobenzyl)-2-(pyridin-4-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C23H17ClN2O3 and its molecular weight is 404.85. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• The synthesis of 3,4-Dihydro-2H-benz[1,3]oxazin-2-ones from 2-acyl(or aroyl)-cyanatobenzenes under Friedel-Crafts conditions via DIMROTH rearrangement showcases a methodology that could be relevant to the synthesis or modification of the compound (Buttke, Ramm, & Niclas, 1993).
• The preparation of a benzoxazine monomer featuring azobenzene and pyridine units for high-performance polybenzoxazine, stabilized through metal–ligand coordination, demonstrates the compound's potential application in material science, particularly for its thermal properties and polymerization behavior (Mohamed et al., 2014).

Material Science and Polymer Chemistry

• Azopyridine-functionalized benzoxazine with Zn(ClO4)2 forms high-performance polybenzoxazine stabilized through metal–ligand coordination, indicating the role of pyridine units in facilitating ring-opening polymerization and enhancing thermal properties. This suggests potential applications in creating materials with improved physical properties through careful structural modification (Mohamed et al., 2014).

Coordination Chemistry and Metal Complexes

• The adaptable coordination chemistry of related oxazine compounds towards zinc(II) and mercury(II) highlights the compound's potential for forming diverse metal complexes. This could be particularly relevant for catalysis, material science, or as ligands in coordination chemistry (Ardizzoia, Brenna, & Therrien, 2010).

Antimicrobial Activity

• Synthesis and antimicrobial activity studies of new derivatives indicate potential applications in developing fungicidal agents. This suggests that modifications of the core structure could lead to compounds with significant biological activity (Naganagowda & Petsom, 2011).

Conducting Polymers

• Conducting polymers from low oxidation potential monomers based on pyrrole via electropolymerization explore the use of derivatized arylenes, pointing towards applications in the development of electrically conducting materials. This research could inform efforts to synthesize conducting polymers using the compound as a monomer or modifying agent (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).